Cas no 52671-02-0 (bis[3-(2-aminoethyl)-1H-indol-5-yl] benzene-1,4-dicarboxylate diacetate)

• Product name: bis[3-(2-aminoethyl)-1H-indol-5-yl] benzene-1,4-dicarboxylate diacetate
• CAS No: 52671-02-0
• MF: C₃₂H₃₄N₄O₈
• MW: 602.634368419647
• CID: 1584232
• PubChem ID: 3040618

bis[3-(2-aminoethyl)-1H-indol-5-yl] benzene-1,4-dicarboxylate diacetate Chemical and Physical Properties

Names and Identifiers

• bis[3-(2-aminoethyl)-1H-indol-5-yl] benzene-1,4-dicarboxylate diacetate
• acetic acid,bis[3-(2-aminoethyl)-1H-indol-5-yl] benzene-1,4-dicarboxylate
• 5,5'-Terephthaloyldi(oxytryptamine) diacetate
• Terephthalic acid, bis(3-(2-aminoethyl)-5-indolyl) ester, diacetate
• DTXSID40200648
• 52671-02-0

• Inchi： InChI=1S/C28H26N4O4.2C2H4O2/c29-11-9-19-15-31-25-7-5-21(13-23(19)25)35-27(33)17-1-2-18(4-3-17)28(34)36-22-6-8-26-24(14-22)20(10-12-30)16-32-26;2*1-2(3)4/h1-8,13-16,31-32H,9-12,29-30H2;2*1H3,(H,3,4)
• InChI Key： HBYZZMAPPKSXPF-UHFFFAOYSA-N
• SMILES： CC(=O)O.CC(=O)O.C1=CC(=CC=C1C(=O)OC2=CC3=C(C=C2)NC=C3CCN)C(=O)OC4=CC5=C(C=C4)NC=C5CCN

Computed Properties

• Exact Mass: 602.23782
• Monoisotopic Mass: 602.23766406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 210.82